(E)-3-(5-(benzo[d]thiazol-2-yl)furan-2-yl)-1-(thiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-[5-(1,3-benzothiazol-2-yl)furan-2-yl]-1-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C18H11NO2S2/c20-14(17-6-3-11-22-17)9-7-12-8-10-15(21-12)18-19-13-4-1-2-5-16(13)23-18/h1-11H/b9-7+
• InChI Key: ZIEGDSIOWFYNHA-VQHVLOKHSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CC=C(O3)C=CC(=O)C4=CC=CS4
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CC=C(O3)/C=C/C(=O)C4=CC=CS4
• Molecular Formula: C18H11NO2S2
• Molecular Weight: 337.4 g/mol

Description

(E)-3-(5-(benzo[d]thiazol-2-yl)furan-2-yl)-1-(thiophen-2-yl)prop-2-en-1-one is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound has been synthesized using various methods and has been studied for its potential applications in various fields. In

Scientific Research Applications

Synthesis and Characterization

• Novel Derivatives Synthesis : Research on this compound includes the development of novel derivatives through multi-step reactions, highlighting the synthetic pathways and methodologies utilized in organic chemistry. For instance, Racané et al. (2003) synthesized cyano-substituted bis-benzothiazolyl arylfurans and arylthiophenes, demonstrating the compound's utility in creating novel structures with potential applications in materials science and pharmacology (Racané et al., 2003).

• E/Z Configuration Determination : The study by Al-Omran et al. (2011) on the synthesis and configuration determination of novel derivatives of the compound showcases the importance of stereochemistry in organic synthesis. The work contributes to our understanding of the compound's chemical behavior and its derivatives, which is crucial for its potential applications in materials science and medicinal chemistry (Al-Omran et al., 2011).